Cas no 603-89-4 (6beta,15alpha-Dihydroxy-progesteron)

• Product Name: 6beta,15alpha-Dihydroxy-progesteron
• CAS No: 603-89-4
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 2004986
• PubChem ID: 101774053
• Update Time: 2025-04-21

6beta,15alpha-Dihydroxy-progesteron Chemical and Physical Properties

Names and Identifiers

• 6beta,15alpha-Dihydroxy-progesteron
• 603-89-4
• (6R,8R,9S,10R,13S,14S,15R,17S)-17-Acetyl-6,15-dihydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one

• Inchi： 1S/C21H30O4/c1-11(22)15-10-18(25)19-13-9-17(24)16-8-12(23)4-6-20(16,2)14(13)5-7-21(15,19)3/h8,13-15,17-19,24-25H,4-7,9-10H2,1-3H3/t13-,14+,15-,17-,18-,19-,20-,21-/m1/s1
• InChI Key： RZQONNWLQMIGPN-WVKDXOFXSA-N
• SMILES： O[C@@H]1C[C@H](C(C)=O)[C@@]2(C)CC[C@@H]3[C@@]4(C)CCC(C=C4[C@@H](C[C@H]3[C@@H]21)O)=O

Computed Properties

• Exact Mass: 346.21440943Da
• Monoisotopic Mass: 346.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų